Cas no 288839-18-9 (methyl 2,5-dihydrofuran-3-carboxylate)

• Product Name: methyl 2,5-dihydrofuran-3-carboxylate
• CAS No: 288839-18-9
• MF: C₆H₈O₃
• MW: 128.125922203064
• MDL: MFCD18833552
• CID: 915249
• PubChem ID: 45116477
• Update Time: 2025-06-25

methyl 2,5-dihydrofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2,5-dihydro-, methyl ester (9CI)
• methyl 2,5-dihydrofuran-3-carboxylate
• 288839-18-9
• EN300-95804
• 3-furancarboxylic acid,2,5-dihydro-,methyl ester
• 3-methoxycarbonyl-2,5-di-hydrofuran
• 3-Furancarboxylic acid, 2,5-dihydro-, methyl ester

• MDL： MFCD18833552
• Inchi： 1S/C6H8O3/c1-8-6(7)5-2-3-9-4-5/h2H,3-4H2,1H3
• InChI Key： VHFWPMYLBNXJBG-UHFFFAOYSA-N
• SMILES： O1CC=C(C(=O)OC)C1

Computed Properties

• Exact Mass: 128.047344113g/mol
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.5Ų

Additional information on methyl 2,5-dihydrofuran-3-carboxylate

Methyl 2,5-Dihydrofuran-3-Carboxylate (CAS No. 288839-18-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2,5-dihydrofuran-3-carboxylate, with the chemical formula C₆H₈O₃ and CAS number 288839-18-9, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, featuring a dihydrofuran core with an ester functional group, has garnered attention due to its versatile applications in the synthesis of bioactive molecules. The unique structural properties of methyl 2,5-dihydrofuran-3-carboxylate make it a valuable building block for various pharmacophores, contributing to the development of novel therapeutic agents.

The dihydrofuran ring system in methyl 2,5-dihydrofuran-3-carboxylate offers a rigid yet flexible scaffold that can be modified through various chemical reactions. This adaptability has been exploited in the synthesis of heterocyclic compounds, which are prevalent in many drugs used to treat a wide range of diseases. The ester group at the third position provides a reactive site for further functionalization, enabling the introduction of additional substituents that can enhance the pharmacological properties of the resulting molecules.

In recent years, there has been a surge in research focused on developing new methods for synthesizing complex organic molecules. Methyl 2,5-dihydrofuran-3-carboxylate has emerged as a critical intermediate in these efforts. Its synthesis typically involves the reaction of furan derivatives with carboxylic acids or their derivatives under controlled conditions. Advanced catalytic systems have been developed to improve the efficiency and selectivity of these reactions, leading to higher yields and purer products.

The pharmaceutical industry has leveraged the versatility of methyl 2,5-dihydrofuran-3-carboxylate to develop novel drug candidates. For instance, researchers have utilized this compound in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. The dihydrofuran core is known to enhance binding affinity to biological targets, making it an attractive motif for drug design. Additionally, the ester functionality allows for easy modifications through hydrolysis or transesterification, providing further opportunities for structural diversification.

Recent studies have highlighted the role of methyl 2,5-dihydrofuran-3-carboxylate in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted by therapeutic agents. The rigid structure of the dihydrofuran ring helps to stabilize interactions with the active sites of kinases, improving drug efficacy. Furthermore, the ester group can be used to introduce polar or charged substituents that enhance solubility and bioavailability.

The synthesis and application of methyl 2,5-dihydrofuran-3-carboxylate have also been explored in materials science. Researchers have investigated its use as a precursor for polymers and coatings that exhibit unique properties such as biodegradability and mechanical strength. These materials find applications in various industries, including medical devices and environmental remediation.

In conclusion, methyl 2,5-dihydrofuran-3-carboxylate (CAS No. 288839-18-9) is a multifaceted compound with significant implications in pharmaceutical synthesis and beyond. Its unique structural features and reactivity make it an indispensable intermediate for developing novel bioactive molecules. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.